Cas no 280110-72-7 (4-(3-Benzyl-1,2,4-oxadiazol-5-yl)piperidine)

• Product Name: 4-(3-Benzyl-1,2,4-oxadiazol-5-yl)piperidine
• CAS No: 280110-72-7
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 2113870
• Update Time: 2023-08-03

4-(3-Benzyl-1,2,4-oxadiazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-benzyl-1,2,4-oxadiazol-5-yl)piperidine
• NKAWZEXAFWZNLV-UHFFFAOYSA-N
• 4-(3-Benzyl-1,2,4-oxadiazol-5-yl)piperidine

• Inchi： 1S/C14H17N3O/c1-2-4-11(5-3-1)10-13-16-14(18-17-13)12-6-8-15-9-7-12/h1-5,12,15H,6-10H2
• InChI Key： NKAWZEXAFWZNLV-UHFFFAOYSA-N
• SMILES： O1C(C2CCNCC2)=NC(CC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 243.137
• Monoisotopic Mass: 243.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51